Cas no 923690-62-4 (5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923690-62-4
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 6256278
• PubChem ID: 44015747
• Update Time: 2025-10-29

5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 923690-62-4
• 5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0026
• AKOS021820777
• N-allyl-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-methyl-3-oxo-2-phenyl-N-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C17H16N4O2/c1-3-9-18-16(22)13-10-20(2)11-14-15(13)19-21(17(14)23)12-7-5-4-6-8-12/h3-8,10-11H,1,9H2,2H3,(H,18,22)
• InChI Key： GWGVHAKJAVOUEM-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)C=C(C(NCC=C)=O)C2=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methyl-3-oxo-2-phenyl-N-(prop-2-en-1-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

5-Methyl-3-Oxo-2-Phenyl-N-(Prop-2-en-1-yl)-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide: A Comprehensive Overview

5-Methyl-3-Oxo-2-Phenyl-N-(Prop-2-en-1-yl)-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide (CAS No. 923690-62-4) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[4,3-c]pyridines, which are known for their unique electronic properties and bioactivity. The molecule incorporates a methyl group at the 5-position, a ketone group at the 3-position, a phenyl group at the 2-position, and an acrylamide substituent at the 7-position. These functional groups contribute to its versatile reactivity and biological interactions.

The pyrazolo[4,3-c]pyridine core of this compound is a bicyclic structure that combines the characteristics of both pyrazole and pyridine rings. This fused ring system is known to exhibit significant aromaticity and conjugation, which enhances its stability and reactivity. The methyl group at the 5-position introduces steric effects and modifies the electronic environment of the molecule. Similarly, the phenyl group at the 2-position contributes to increased hydrophobicity and potential π–π interactions with other molecules.

The acrylamide substituent at the 7-position is particularly interesting due to its ability to engage in hydrogen bonding and participate in Michael addition reactions. This feature makes the compound a promising candidate for applications in drug design and polymer chemistry. Recent studies have highlighted the role of such substituents in modulating the pharmacokinetic properties of molecules, including absorption, distribution, metabolism, and excretion (ADME).

From a synthetic perspective, 5-Methyl-3-Oxo...Carboxamide can be synthesized through a variety of routes. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyrazolo[4,3-c]pyridine core. Subsequent functionalization steps introduce the methyl, phenyl, and acrylamide groups in a stepwise manner. The synthesis often requires careful optimization to ensure high yields and purity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For instance, density functional theory (DFT) calculations have been employed to study the frontier molecular orbitals of 5-Methyl...Carboxamide, providing insights into its potential for participating in redox reactions or acting as an electron acceptor in donor–acceptor systems.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Additionally, its unique electronic properties suggest potential applications in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices.

One particularly exciting area of research involves the evaluation of 5-Methyl...Carboxamide as a lead compound for drug development. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. Further research is currently underway to optimize its bioavailability and reduce potential side effects.

In conclusion,5-Methyl...Carboxamide (CAS No. 923690-62-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure endows it with versatile reactivity and bioactivity, making it an attractive target for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.